Cas no 66777-94-4 (bis(4-nitrophenyl) phosphate hydrate)

bis(4-nitrophenyl) phosphate hydrate Properties

Names and Identifiers

• bis(4-nitrophenyl) phosphate hydrate
• 4-nitrophenyl phosphate monobasic
• Bis(4-nitrophenyl) hydrogen phosphate hydrate
• Bis(4-nitrophenyl) phosphate hydrate, >=97.0% (dried material, T)
• 66777-94-4
• SCHEMBL9045475
• bis(4-nitrophenyl) hydrogen phosphate;hydrate
• +Expand

• MDL： MFCD00149505
• InChIKey： AJCYEUQRBLMJDI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9N2O8P.H2O/c15-13(16)9-1-5-11(6-2-9)21-23(19,20)22-12-7-3-10(4-8-12)14(17)18;/h1-8H,(H,19,20);1H2
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])OP(=O)(O)OC2=CC=C(C=C2)[N+](=O)[O-].O

Computed Properties

• Exact Mass: 358.02000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 358.02021693g/mol
• Heavy Atom Count: 24
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• LogP: 4.04330
• PSA: 166.44000
• Melting Point: 171-174 °C